para-Hydroxy Atorvastatin Lactone

• CAS No.: 163217-70-7
• Product Name: para-Hydroxy Atorvastatin Lactone
• Molecular Formula: C33H33FN2O5
• Molecular Weight: 556.6 g/mol
• IUPAC Name: 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(4-hydroxyphenyl)-4-phenyl-2-propan-2-ylpyrrole-3-carboxamide
• Standard InChI: InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-27-18-26(38)19-28(39)41-27/h3-15,20,26-27,37-38H,16-19H2,1-2H3,(H,35,40)/t26-,27-/m1/s1
• Standard InChIKey: KDJMDZSAAFACAM-KAYWLYCHSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@@H]2C[C@H](CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)O
• SMILES: CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)O
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)O
• Appearance: Off-White to Tan Solid
• Melting Point: 131-133°C
• Description: para-Hydroxy Atorvastatin Lactone is metabolite of Atorvastatin, a selective, competitive inhibitor of HMG-CoA reductase.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 5-(4-Fluorophenyl)-N-(4-hydroxyphenyl)-2-(1-Methylethyl)-4-phenyl-1-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1H-pyrrole-3-carboxaMide; 4-Hydroxy Atorvastatin Lactone (EP); Atorvastatin 4-Hydroxy Lactone
• PubChem Compound: 9937602
• Last Modified: Nov 11 2021